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Compound of Interest

Compound Name: 1-(Biphenyl-2-yl)ethanol
CAS No.: 16927-84-7
Cat. No.: B1266942
Get Quote
. J

Executive Summary & Core Directive

1-(Biphenyl-2-yl)ethanol (also known as

-Methyl-2-biphenylmethanol) is a high-boiling organic intermediate. Unlike simple ethanol, it is
lipophilic and potentially toxic to aquatic environments. Unlike Polychlorinated Biphenyls
(PCBs), it is generally not subject to the stringent TSCA 40 CFR 761 regulations unless mixed
with chlorinated solvents.

Primary Disposal Directive: This compound must be managed as Non-Halogenated Organic
Waste. Under no circumstances should it be discharged into municipal wastewater systems or
laboratory sinks due to low water solubility and high aquatic toxicity potential.

Chemical Profile & Waste Characterization

Effective disposal requires accurate characterization. Do not confuse this substance with
standard Ethanol (Ethyl Alcohol) or regulated PCBs.
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Table 1: Physicochemical Properties Relevant to

Disposal
Property Value Operational Implication
CAS Number 16927-84-7 Use for waste manifesting.
) Viscous Liquid / Low-melting May require wide-mouth
Physical State ) ) )
Solid containers for waste collection.

Classified as Combustible
] (Class 1lIB), not Flammable.
Flash Point ~154°C (Closed Cup) ) ] )
High safety margin during

transfer.

STRICT PROHIBITION: Do
N o not pour down drains.[1] It will
Water Solubility Negligible / Insoluble )
accumulate in traps and

contaminate effluent.

Segregate into "Non-
Halogen Content None (C14H140) Halogenated" waste streams

to reduce disposal costs.

) Heavier than water; will sink if
Density ~1.067 g/cm?3 )
entered into agueous systems.

Data derived from chemical structure analysis and standard industrial safety data for biphenyl-
alcohols.

Hazard Identification & Segregation Strategy

While often less acutely toxic than low-molecular-weight solvents, the biphenyl core presents
specific risks.

e Aquatic Toxicity (GHS H410/H411): Biphenyl derivatives are known to be very toxic to
aquatic life with long-lasting effects. Prevention of environmental release is the highest
priority.

e Chemical Incompatibility:
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o Oxidizers: As a secondary alcohol, it reacts vigorously with strong oxidizers (e.g., Nitric
Acid, Peroxides, Permanganates). NEVER mix this waste with oxidizing acid waste
streams.

o Acids: Compatible with general organic acid waste, but segregation is preferred to prevent
unexpected esterification exotherms.

Step-by-Step Disposal Protocol

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
guidelines for organic chemical waste.

Phase 1: Collection & Segregation[2]

» Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid
standard LDPE wash bottles for long-term storage as biphenyls can soften certain plastics

over time.
e Stream Selection:

o Scenario A (Pure Chemical): Place in a dedicated container labeled "Non-Halogenated
Organic Waste."

o Scenario B (In Solution):
» |f dissolved in Dichloromethane (DCM): Dispose as Halogenated Waste.

» [f dissolved in Methanol/Acetone: Dispose as Non-Halogenated Waste.

Phase 2: Labeling

Every container must carry a hazardous waste label containing:
e Full Chemical Name: "1-(Biphenyl-2-yl)ethanol" (Do not use abbreviations).

e Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase 3: Final Disposal Method
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The industry-standard disposal method for this compound is High-Temperature Incineration
with energy recovery.

» Why Incineration? The biphenyl ring structure is stable. Thermal oxidation at >1000°C is
required to fully mineralize the compound into CO2 and Hz0, preventing environmental
persistence.

Visual Workflow: Waste Stream Decision Matrix

The following diagram illustrates the logical flow for categorizing 1-(Biphenyl-2-yl)ethanol
waste to ensure it reaches the correct incineration facility.
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Waste Generation:

1-(Biphenyl-2-yl)ethanol

Is it mixed with
other solvents?

es (Mixture) \No (Pure)

Identify Solvent
Type

Pure Compound

Contains Halogens |No Halogens

(Solid or Liquid)

Solvent is Halogenated Solvent is Non-Halogenated
(e.g., DCM, Chloroform) (e.g., Acetone, Hexane)

DISPOSAL BIN A: DISPOSAL BIN B:
Halogenated Organic Waste Non-Halogenated Organic Waste

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating 1-(Biphenyl-2-yl)ethanol waste streams. Note
that while the compound itself is non-halogenated, the co-solvent dictates the final waste
stream classification.
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Emergency Contingencies: Spill Management

In the event of a spill during transfer or disposal:

o Evacuate & Ventilate: Although the flash point is high, vapors can be irritating.[1] Ensure the
area is ventilated.[1][2][3][4]

o PPE: Wear Nitrile gloves and safety goggles. Standard lab coats are sufficient; specialized
suits are not typically required unless the volume is >5 Liters.

e Containment:

o Do not use water to wash away. The compound will not dissolve and will create a slippery,
toxic film.

o Absorb: Use an inert absorbent material (Vermiculite, Sand, or Universal Spill Pads).

o Clean: Wipe the surface with an ethanol-soaked cloth (the compound is soluble in ethanol)
followed by soap and water. Dispose of all cleanup materials as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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